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Compound of Interest

Compound Name: Rebaudioside N

Cat. No.: B3027041

For researchers, scientists, and professionals in drug development, the accurate quantification
of Rebaudioside N, a minor steviol glycoside, is crucial for product formulation, quality control,
and regulatory compliance. This guide provides an objective comparison of various analytical
methods for the quantification of Rebaudioside N, supported by experimental data and
detailed protocols.

Comparison of Quantitative Performance

The following tables summarize the validation parameters for different analytical techniques
used in the quantification of Rebaudioside N and other steviol glycosides. Data for
Rebaudioside N is prioritized; where specific data is unavailable, data for other closely related
minor steviol glycosides is presented as a reasonable substitute, with appropriate notations.

Table 1: High-Performance Liquid Chromatography (HPLC) with UV Detection
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Method 1 (Liu et al., 2020)

Method 2 (Aranda-

Parameter .
[1][2][3] Gonzaélez et al., 2015)
o Dulcoside A, Steviolbioside,
Rebaudioside N and 12 other o o
Analyte(s) Rebaudioside C, Rebaudioside

steviol glycosides

B

Linearity Range

0.01 -1 mg/mL

25 - 150 pg/mL

Correlation Coefficient (R?)

>0.99

>0.98

Limit of Detection (LOD)

Data not specified

5.68 - 8.81 pug/mL

Limit of Quantification (LOQ)

Data not specified

17.21 - 26.69 pg/mL

Precision (%RSD)

< 2.5% (Intra- and Inter-day)

< 10%

Accuracy (% Recovery)

Data not specified

100 £+ 10%

Table 2: Ultra-High-Performance Liquid Chromatography (UHPLC)
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UHPLC-Orbitrap MS

UHPLC-UV-ELSD (Zhang et

Parameter (Gardana & Simonetti,
al., 2015)
2018)[4][5]1[6][7]
o Rebaudioside A, Stevioside,
Rebaudioside N and 10 other o )
Analyte(s) Rebaudioside D, Dulcoside A,

steviol glycosides

Steviolbioside

Linearity Range

Data not specified

Not specified for individual

glycosides

Correlation Coefficient (R?)

Data not specified

Not specified for individual

glycosides

Limit of Detection (LOD)

Data not specified

<10 pg/mL (for all steviol
glycosides)

Limit of Quantification (LOQ)

Data not specified

< 30 pg/mL (for all steviol
glycosides)

Precision (%0RSD)

3.0 - 5.1% (Inter-day for all 11

analytes)

< 2.5% (Intra- and Inter-day for

all steviol glycosides)

Accuracy (% Recovery)

> 95% (for all 11 analytes)

90 - 94% (for all steviol
glycosides)

Table 3: High-Performance Thin-Layer Chromatography (HPTLC)
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Method 1 (Ahmad et al.,

Parameter Method 2 (Saifi et al., 2013)
2012)[8]

Analyte(s) Stevioside, Rebaudioside A Stevioside, Rebaudioside A

Linearity Range 100 - 2000 ng/spot 100 - 3000 ng/spot

) o 0.996 (Stevioside), 0.991 N
Correlation Coefficient (r) o Not specified
(Rebaudioside A)

Limit of Detection (LOD) 35 ng/spot Not specified
Limit of Quantification (LOQ) 100 ng/spot Not specified
Precision (%RSD) Not specified Not specified
Accuracy (% Recovery) 98.66 - 99.54% Not specified

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure
reproducibility.

Method 1: Rapid HPLC-UV for 13 Steviol Glycosides
including Rebaudioside N[1][2][3]

 Instrumentation: Agilent 1260 HPLC with a binary pump and a diode-array detector.

¢ Column: Phenomenex Kinetex XB-C18, 100 A, 2.6 um, 150 mm x 4.6 mm with a
SecurityGuard Ultra Cartridge.

» Mobile Phase:
o A: 0.1% formic acid in water
o B: Acetonitrile

e Gradient Elution:

o 0-5.1min: 27% to 32% B
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5.1 - 6 min: Hold at 32% B

[e]

6 - 9.4 min: 32% to 35.6% B

o

9.4 -11.1 min: 35.6% to 42% B

[¢]

[¢]

11.1 - 12 min: Hold at 42% B

12 -12.1 min: 42% to 27% B

[e]

12.1 - 17 min: Hold at 27% B

o

e Flow Rate: 0.7 mL/min

e Column Temperature: 60 °C

o Detection Wavelength: 210 nm

e Injection Volume: 5.0 pL

Sample Preparation: Samples are dissolved in acetonitrile/water (30:70).

Method 2: UHPLC-Orbitrap MS for Steviol Glycosides
including Rebaudioside N[4][5][6][7]

e Instrumentation: UHPLC system coupled to an Orbitrap mass spectrometer.
e Column: BEH amide column, 1.7 pm, 150 x 2.1 mm.
» Mobile Phase:
o A: 0.05% formic acid in water
o B: 0.05% formic acid in acetonitrile
e Gradient Elution:

o 0-5min: 13% to 17% A
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o 5-10 min: 17% to 20% A
o 10 - 15 min: 20% to 35% A

o 15 - 25 min: 35% to 50% A

e Flow Rate: 0.3 mL/min
e Column Temperature: 35 °C
o Mass Spectrometry: Negative ion mode.

o Sample Preparation: Dried extracts and sweeteners are extracted with water:acetonitrile
(80:20, v/v). Beverages are diluted with the same solvent mixture.

Method 3: HPTLC for Stevioside and Rebaudioside A[8]

o Stationary Phase: Precoated silica gel 60 F254 TLC plates.

» Mobile Phase: Acetone: ethyl acetate: water (5:4:1, viv/v).

o Sample Application: Stock solutions of standards and samples prepared in methanol.
o Development: The plate is developed in a suitable chamber.

o Detection: Densitometric quantification at 360 nm after spraying with anisaldehyde sulfuric
acid reagent.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were generated using
the DOT language.

Dissolve/Extract Sample Filter/Centrifuge Dilute to final concentration

HPLC-UV Analysis
Inject Sample Chromatographic Separation UV Detection (Data Acquisition and Quanlificationj
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Click to download full resolution via product page

Caption: Workflow for HPLC-UV Quantification of Rebaudioside N.

[ Sample Preparation UHPLC-Orbitrap MS Analysis

Extract with Water/Acetonitrile Dilute Sample Inject into UHPLC Amide Column Separation Mass Spectrometry (Negative lon Mode) Data Processing and Quantiﬁcatiurﬂ}

[ HPTLC Plate Preparation HPTLC Analysis }

Prepare Standard and Sample Solutions Apply to HPTLC Plate Develop Plate in Mobile Phase Spray with Derivatization Reagent Densitometric Scanning Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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